Cas no 861210-74-4 (2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile)

• Product Name: 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile
• CAS No: 861210-74-4
• MDL: MFCD03848436
• CID: 4661698
• Update Time: 2025-07-18

2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile

• MDL： MFCD03848436

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile

Comprehensive Overview of 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile (CAS No. 861210-74-4)

2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile (CAS No. 861210-74-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and organic electronics. This compound, characterized by its unique thienyl-pyrimidinyl-pyrrole core and malononitrile functional group, exhibits remarkable properties that make it a subject of intense study. Researchers are particularly interested in its potential applications in optoelectronic devices, sensors, and bioactive molecule synthesis.

The molecular structure of 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile combines a heterocyclic framework with a conjugated system, which is crucial for its electronic and optical properties. This structure enables the compound to participate in charge transfer processes, making it a candidate for use in organic photovoltaics and light-emitting diodes (OLEDs). Recent advancements in green chemistry and sustainable materials have further highlighted the importance of such compounds in developing eco-friendly technologies.

One of the most frequently searched questions about this compound is its synthesis pathway. The preparation of 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile typically involves a multi-step reaction sequence, including condensation, cyclization, and functional group modification. Researchers often optimize these steps to improve yield and purity, which are critical for its application in high-performance materials. Additionally, the compound's solubility and stability under various conditions are key factors in its practical use.

In the context of drug discovery, 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile has been explored as a scaffold for designing novel bioactive molecules. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable tool in medicinal chemistry. Recent studies have investigated its potential in anti-inflammatory and antioxidant applications, aligning with the growing demand for therapeutic innovations.

The compound's relevance to emerging technologies is another hot topic. With the rise of flexible electronics and wearable devices, materials like 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile are being evaluated for their mechanical flexibility and electronic performance. Its integration into printed electronics and nanotechnology platforms could revolutionize industries ranging from healthcare to consumer electronics.

From an environmental perspective, the compound's biodegradability and low toxicity are increasingly important. As regulations around chemical safety tighten, researchers are focusing on developing compounds that meet sustainability standards. 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile is being studied for its potential to replace more hazardous materials in various applications.

In summary, 2-({1-4-(2-Thienyl)-2-pyrimidinyl-1H-pyrrol-2-yl}methylene)malononitrile (CAS No. 861210-74-4) is a versatile compound with broad applications in advanced materials, pharmaceuticals, and electronics. Its unique structure and properties make it a focal point for ongoing research, particularly in areas aligned with sustainability and technological innovation. As interest in functional materials grows, this compound is poised to play a pivotal role in shaping future scientific and industrial advancements.